Cas no 721908-30-1 (3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide)

3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide is a specialized organic compound with unique chemical properties. It boasts a chlorinated benzene ring, a bromo-methoxy-substituted phenyl group, and an amino and sulfonamide functional group. This compound exhibits high purity and stability, making it ideal for research and development in medicinal chemistry. Its distinctive structure offers potential for diverse applications in pharmaceutical synthesis.
3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide structure
721908-30-1 structure
Product Name:3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide
CAS No:721908-30-1
MF:C13H12BrClN2O3S
MW:391.667980194092
CID:3105090
PubChem ID:3837254
Update Time:2025-07-22

3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide
    • EN300-02776
    • 721908-30-1
    • SR-01000037797-1
    • G35799
    • CS-0218983
    • SMR000370982
    • SR-01000037797
    • 3-amino-N-(3-bromo-4-methoxyphenyl)-4-chlorobenzenesulfonamide
    • Z56869465
    • AKOS000116073
    • 3-amino-N-(3-bromo-4-methoxyphenyl)-4-chlorobenzene-1-sulfonamide
    • MLS000775865
    • CHEMBL1428677
    • HMS2627P13
    • Inchi: 1S/C13H12BrClN2O3S/c1-20-13-5-2-8(6-10(13)14)17-21(18,19)9-3-4-11(15)12(16)7-9/h2-7,17H,16H2,1H3
    • InChI Key: AAOZEEQGRPIIKF-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)NS(C1C=CC(=C(C=1)N)Cl)(=O)=O)OC

Computed Properties

  • Exact Mass: 389.94405Da
  • Monoisotopic Mass: 389.94405Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 445
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 89.8Ų

3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide Pricemore >>

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Additional information on 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide

Introduction to 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide (CAS No. 721908-30-1)

3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide, with the CAS number 721908-30-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely used in the development of drugs for various diseases, including cancer and inflammatory disorders.

The chemical structure of 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide features a sulfonyl group attached to a benzene ring, along with an amino group and a substituted phenyl ring. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a valuable candidate for further research and development.

Recent studies have highlighted the potential of 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide has shown potential as an anticancer agent. A 2021 study in Cancer Research reported that this compound selectively inhibits the growth of human breast cancer cells by inducing apoptosis and cell cycle arrest. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are often dysregulated in cancer cells.

The pharmacokinetic profile of 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide has also been investigated in preclinical studies. These studies have shown that the compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent. However, more detailed pharmacokinetic and pharmacodynamic studies are needed to fully understand its behavior in vivo.

The safety profile of 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide is another critical aspect that has been explored. Preclinical toxicity studies have indicated that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new drug candidate, comprehensive safety assessments will be required before it can advance to clinical trials.

In conclusion, 3-Amino-N-(3-bromo-4-methoxy-phenyl)-4-chloro-benzenesulfonamide (CAS No. 721908-30-1) represents a promising molecule with diverse therapeutic potential. Its anti-inflammatory and anticancer activities, coupled with its favorable pharmacokinetic properties, make it an attractive candidate for further drug development. Ongoing research is expected to provide more insights into its mechanisms of action and clinical applications, potentially leading to new treatments for various diseases.

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